Cas no 1075732-84-1 (Plecanatide acetate)

• Product Name: Plecanatide acetate
• CAS No: 1075732-84-1
• MF: C₆₇H₁₀₈N₁₈O₂₈S₄
• MW: 1741.9382314682
• CID: 4739810
• PubChem ID: 168011839
• Update Time: 2026-02-25

Plecanatide acetate Chemical and Physical Properties

Names and Identifiers

• Plecanatide acetate
• 1075732-84-1
• AKOS040735050

• Inchi： 1S/C65H104N18O26S4.C2H4O2/c1-25(2)15-34-55(98)80-41-24-113-110-21-38(58(101)77-37(65(108)109)16-26(3)4)71-44(87)20-69-62(105)50(30(10)84)83-61(104)40(78-51(94)29(9)70-63(106)48(27(5)6)81-57(100)35(18-43(68)86)76-64(107)49(28(7)8)82-60(41)103)23-112-111-22-39(59(102)73-32(53(96)75-34)11-13-45(88)89)79-54(97)33(12-14-46(90)91)72-56(99)36(19-47(92)93)74-52(95)31(66)17-42(67)85;1-2(3)4/h25-41,48-50,84H,11-24,66H2,1-10H3,(H2,67,85)(H2,68,86)(H,69,105)(H,70,106)(H,71,87)(H,72,99)(H,73,102)(H,74,95)(H,75,96)(H,76,107)(H,77,101)(H,78,94)(H,79,97)(H,80,98)(H,81,100)(H,82,103)(H,83,104)(H,88,89)(H,90,91)(H,92,93)(H,108,109);1H3,(H,3,4)/t29-,30+,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,48-,49-,50-;/m0./s1
• InChI Key： NTDAGCOLNINBIG-DVBUSZEGSA-N
• SMILES： C(=O)(O)C.N([C@H]1CSSC[C@H]2C(N[C@H](C(NCC(N[C@@H](CSSC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N2)=O)C)=O)C(C)C)=O)CC(=O)N)=O)C(C)C)=O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCC(=O)O)NC1=O)C(=O)N[C@H](C(=O)O)CC(C)C)=O)=O)[C@H](O)C)=O)C(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@@H](N)CC(=O)N

Computed Properties

• Exact Mass: 1740.6463296g/mol
• Monoisotopic Mass: 1740.6463296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 117
• Rotatable Bond Count: 28
• Complexity: 3520
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 857Ų

Plecanatide acetate Security Information

• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Additional information on Plecanatide acetate

Plecanatide Acetate: A Comprehensive Overview

Plecanatide acetate, with the CAS number 1075732-84-1, is a compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is a derivative of plecanatide, which is a uroguanylin analog and has been extensively studied for its potential therapeutic applications. The acetate form of plecanatide is particularly notable for its role in addressing conditions related to gastrointestinal motility and secretory function. Recent studies have highlighted its efficacy in managing chronic constipation and other related disorders, making it a promising candidate for further clinical exploration.

The chemical structure of plecanatide acetate is characterized by its peptide backbone, which contributes to its stability and bioavailability. The acetate group plays a crucial role in enhancing the compound's solubility and absorption properties, making it more suitable for oral administration. Researchers have employed advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the structural details of this compound. These studies have provided valuable insights into the stereochemistry and conformational dynamics of plecanatide acetate, which are critical for understanding its pharmacokinetic profile.

From a pharmacological perspective, plecanatide acetate functions as a potent stimulator of guanylate cyclase-C (GC-C), a receptor that regulates ion transport and fluid secretion in the gastrointestinal tract. This mechanism of action makes it highly effective in alleviating symptoms associated with constipation, such as reduced bowel movement frequency and hard stools. Recent clinical trials have demonstrated that plecanatide acetate can significantly improve gut motility and enhance overall digestive health without causing adverse effects such as electrolyte imbalances or excessive diarrhea.

The therapeutic applications of plecanatide acetate extend beyond the treatment of constipation. Emerging research suggests that this compound may also hold potential in managing other gastrointestinal disorders, including irritable bowel syndrome (IBS) and colorectal transit dysfunction. For instance, a 2023 study published in the Gastroenterology Journal reported that plecanatide acetate administration led to a 30% improvement in symptoms among patients with IBS-C (constipation-predominant IBS). These findings underscore the versatility of this compound in addressing diverse gastrointestinal conditions.

In terms of synthesis, plecanatide acetate is typically produced through a multi-step chemical process that involves peptide bond formation and subsequent acetylation. The synthesis pathway has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Quality control measures, including chromatographic analysis and electrophoretic characterization, are employed to ensure that the final product meets stringent regulatory standards.

The safety profile of plecanatide acetate has been extensively evaluated in preclinical and clinical studies. Data from these studies indicate that the compound exhibits minimal toxicity at therapeutic doses and does not induce significant adverse effects on vital organs such as the liver or kidneys. However, further long-term studies are required to fully characterize its safety profile and assess its suitability for chronic use.

In conclusion, plecanatide acetate, with its unique chemical properties and robust pharmacological profile, represents a significant advancement in the field of gastroenterology. Its ability to stimulate GC-C activity and improve gastrointestinal function positions it as a valuable therapeutic agent for managing constipation and related disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.